Cas no 77617-14-2 (1-Propanol, 1,2-dichloro-)

• Product name: 1-Propanol, 1,2-dichloro-
• CAS No: 77617-14-2
• MF: C₃H₆Cl₂O
• MW: 128.99
• CID: 5112417

1-Propanol, 1,2-dichloro- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 1,2-dichloro-

• Inchi： 1S/C3H6Cl2O/c1-2(4)3(5)6/h2-3,6H,1H3
• InChI Key： FLTSEOGWHPJWRV-UHFFFAOYSA-N
• SMILES： C(Cl)(O)C(Cl)C

Computed Properties

• Exact Mass: 127.98
• Monoisotopic Mass: 127.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 39.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.301
• Boiling Point: 84 - 86 °C (20 mmHg)
• Flash Point: 85.7°C
• Refractive Index: 1.459
• LogP: 1.17090